Cas no 88743-55-9 (Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-)
88743-55-9 structure
Product Name:Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-
CAS No:88743-55-9
MF:C11H11N3O2S
MW:249.288940668106
CID:622455
PubChem ID:13222280
Update Time:2025-04-19
Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-
- 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]propanoic acid
- 88743-55-9
- DTXSID80529567
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- Inchi: 1S/C11H11N3O2S/c1-7(10(15)16)17-11-12-9(13-14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,15,16)(H,12,13,14)
- InChI Key: LOFZFICIEIHKNN-UHFFFAOYSA-N
- SMILES: S(C1=NNC(C2C=CC=CC=2)=N1)C(C(=O)O)C
Computed Properties
- Exact Mass: 249.05719778g/mol
- Monoisotopic Mass: 249.05719778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 104Ų
Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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